Cas no 954022-34-5 (2-(4-chlorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide
• CAS No: 954022-34-5
• MF: C₁₉H₂₃ClN₂O₂S
• MW: 378.916122674942
• CID: 6382451
• PubChem ID: 16896198
• Update Time: 2025-06-08

2-(4-chlorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide
• 2-(4-chlorophenoxy)-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)acetamide
• 954022-34-5
• 2-(4-chlorophenoxy)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]acetamide
• AKOS024491632
• 2-(4-chlorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide
• F5033-0892

• Inchi： 1S/C19H23ClN2O2S/c20-16-3-5-17(6-4-16)24-14-19(23)21-12-15-7-9-22(10-8-15)13-18-2-1-11-25-18/h1-6,11,15H,7-10,12-14H2,(H,21,23)
• InChI Key： RDIKTECZLVIZSW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC1CCN(CC2=CC=CS2)CC1)=O

Computed Properties

• Exact Mass: 378.1168768g/mol
• Monoisotopic Mass: 378.1168768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69.8Ų

Additional information on 2-(4-chlorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide

Introduction to 2-(4-chlorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide (CAS No. 954022-34-5)

2-(4-chlorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 954022-34-5, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The presence of multiple functional groups, including a chlorophenoxy moiety and a piperidine ring substituted with a thiophenylmethyl group, makes this molecule a candidate for exploration in drug discovery programs.

The chlorophenoxy group is a well-known pharmacophore that has been extensively studied for its role in various bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors has made it a valuable component in the design of therapeutic agents. In particular, the 4-chloro substitution enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. The acetamide moiety further contributes to the compound's solubility and bioavailability, making it an attractive candidate for further investigation.

The piperidine ring is another key structural feature of this compound. Piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate biological pathways. The N-substituted piperidine moiety in this compound is particularly interesting because it introduces a flexible scaffold that can be modified to optimize binding interactions with biological targets. The presence of a thiophenylmethyl group at the 1-position of the piperidine ring adds another layer of complexity, potentially influencing the compound's pharmacokinetic properties and bioactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of 2-(4-chlorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide suggest potential interactions with various biological targets, including enzymes and receptors involved in inflammatory responses, pain signaling, and neurodegenerative diseases. These interactions have been explored through high-throughput screening (HTS) and virtual screening (VS) approaches, which have identified this compound as a promising lead for further development.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. The unique combination of functional groups makes it a valuable tool for investigating the mechanisms of drug action and for developing new methodologies in drug discovery. For instance, the chlorophenoxy group can be used as a probe to study enzyme inhibition, while the thiophenylmethyl group can be modified to explore different binding modes with biological targets.

The synthesis of 2-(4-chlorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules efficiently. Multi-step synthetic routes involving cross-coupling reactions, nucleophilic substitutions, and cyclization reactions have been employed to achieve high yields and purity. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide insights into the structural diversity that can be achieved through rational drug design.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro studies have shown that it exhibits moderate activity against certain enzymes and receptors, suggesting potential therapeutic benefits. For example, preliminary data indicate that it may inhibit enzymes involved in inflammatory pathways, which could make it useful in treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its interaction with pain signaling pathways has been explored, indicating potential applications in managing chronic pain conditions.

The compound's pharmacokinetic properties have also been evaluated to assess its suitability for clinical development. Absorption, distribution, metabolism, and excretion (ADME) studies have provided valuable insights into how this molecule behaves within the body. The presence of the acetamide moiety appears to enhance its solubility and bioavailability, which are critical factors for oral administration. However, further studies are needed to optimize its metabolic stability and reduce any potential toxicity concerns.

Future research on 2-(4-chlorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide will likely focus on structure-activity relationship (SAR) studies to identify more potent derivatives. By systematically modifying different functional groups within the molecule, researchers can fine-tune its biological activity and pharmacokinetic properties. Additionally, advances in biocatalysis and green chemistry may provide new opportunities for sustainable synthesis of this compound.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for exploring the potential of this compound. Predictive models can be used to identify optimal modifications based on large datasets of known bioactive molecules. This approach not only accelerates the drug discovery process but also allows for the identification of novel scaffolds with unique properties.

In conclusion,2-(4-chlorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide (CAS No. 954022-34-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for exploring new therapeutic interventions. As research continues to uncover new applications for this compound，its significance in medicinal chemistry is expected to grow.